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This technical guide provides a comprehensive overview of the mutual solubility of mercury and

nickel, intended for researchers, scientists, and professionals in drug development and related

fields. The document summarizes quantitative solubility data, details experimental

methodologies for solubility determination, and presents visualizations of experimental

workflows and the temperature-dependent nature of these interactions.

Executive Summary
The interaction between mercury and nickel is characterized by low solubility, particularly at

ambient temperatures. The solubility of nickel in mercury is a complex phenomenon, with

reported values at room temperature spanning several orders of magnitude. This variability is

largely attributed to the formation of several intermetallic compounds. In contrast, the solubility

of mercury in solid nickel is considered negligible. Understanding these solubility characteristics

is crucial for applications where these two elements may come into contact, such as in certain

electrochemical processes, specialized alloys, and historical manufacturing techniques.

Solubility Data
The quantitative data on the solubility of nickel in mercury is presented below. A significant

number of studies have focused on this aspect, while data for the solubility of mercury in nickel

is sparse, reflecting its extremely low value.
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The solubility of nickel in mercury is highly dependent on temperature. At room temperature,

there is a notable lack of consensus in the literature, with reported values showing significant

discrepancies. This is primarily due to the formation of various nickel-mercury intermetallic

compounds, such as NiHg₂, NiHg₃, and NiHg₄, which can influence the equilibrium solubility.[1]

True equilibrium is suggested to be achieved only with the formation of NiHg₄.[1]

Table 1: Solubility of Nickel in Mercury at Various Temperatures
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Temperature
(K)

Temperature
(°C)

Solubility
(atomic %)

Solubility
(mass %)

Notes

290 17 2 x 10⁻³ -

291 18 0.5 -

293 20 4.8 x 10⁻⁴ -

293 20 < 7 x 10⁻⁵ -

293 20 4.8 x 10⁻⁵ -

293 20 6.7 x 10⁻⁵ -

298 25 4.8 x 10⁻⁴ -

298 25 1.6 x 10⁻⁴ -

303 30 < 7 x 10⁻⁶ < 2 x 10⁻⁶
Analytical

detection limit.[1]

Room Temp. ~20-25 7 x 10⁻³ -

Room Temp. ~20-25 1.7 x 10⁻⁵ -

Room Temp. ~20-25 1.4 x 10⁻⁵ -

401 - 605 128 - 332
4.3 x 10⁻⁵ to

1.09 x 10⁻²
-

Break in

solubility curve

observed at 520

K.[1]

293 - 826 20 - 553
4.8 x 10⁻⁵ to 2.9

x 10⁻²
-

Break in

solubility curve

observed at 498

K.[1]

573 300 4.8 x 10⁻³ -

773 - 1023 500 - 750 - -

At 1023 K,

solubility was

0.24 at %.[1]

866 593 3.8 x 10⁻² 1.1 x 10⁻²
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873 600 3.4 x 10⁻² -

923 650 6.1 x 10⁻² -

Note: The discrepancies in room temperature values are significant and highlight the

experimental challenges and the influence of intermetallic compound formation.

Solubility of Mercury in Nickel
The solubility of mercury in solid nickel is reported to be negligible.[2] An experimental method

involving heating mercury with nickel and then analyzing the nickel lattice parameter via X-ray

diffraction showed no significant change, indicating minimal to no solubility.[2]

Experimental Protocols
Several experimental methodologies have been employed to determine the solubility of nickel

in mercury. A generalized protocol based on the literature is described below.

Preparation of Saturated Nickel Amalgam
A common method for preparing a saturated nickel-mercury amalgam involves electrolysis.

Electrolyte Preparation: An electrolyte solution is prepared, for instance, a solution containing

nickel sulfate (NiSO₄), nickel chloride (NiCl₂), and boric acid (H₃BO₃).[3]

Electrolytic Cell Setup: A pool of purified mercury serves as the cathode, and a nickel sheet

acts as the anode.[3] The electrolyte is floated on top of the mercury.

Electrolysis: A current is passed through the cell, causing nickel ions from the electrolyte to

deposit onto and dissolve into the mercury cathode, forming an amalgam.[3] The process is

continued until the amalgam is saturated with nickel. Agitation of the mercury can be

employed to ensure homogeneity.[3]

Separation of the Saturated Liquid Phase
To analyze the solubility, the saturated liquid amalgam must be separated from any solid

intermetallic compounds or undissolved nickel.
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Centrifugation: The prepared amalgam is centrifuged at a controlled temperature. This forces

the solid phases to settle, allowing for the separation of the homogenous liquid portion.[1]

Filtration: The amalgam can be filtered through a capillary to remove solid particles.[1] This is

often performed in an inert atmosphere to prevent oxidation.

Analysis of Nickel Content in Mercury
The concentration of nickel in the separated liquid amalgam is determined using various

analytical techniques.

Spectrochemical Analysis: The mercury is carefully distilled off from the amalgam sample.

The remaining residue, containing the dissolved nickel, is then dissolved in an acid (e.g.,

HCl).[1] The resulting solution is analyzed for nickel content using spectrochemical methods

such as atomic absorption spectrometry (AAS).[4]

Colorimetric Analysis: The nickel residue can be reacted with a reagent like dimethylglyoxime

to produce a colored complex.[5] The intensity of the color, which is proportional to the nickel

concentration, is then measured using a spectrophotometer.[5]

Gravimetric Analysis: The nickel can be precipitated from the solution as a compound of

known stoichiometry, such as nickel dimethylglyoximate.[6][7] The precipitate is then filtered,

dried, and weighed to determine the mass of nickel.[6][7]

Potentiometric Measurements: The solubility can also be determined from potentiometric

measurements, although this may rely on assumptions about the activity coefficient of nickel

in the amalgam.[1]

Visualizations
The following diagrams illustrate the experimental workflow for solubility determination and the

logical relationship of nickel solubility in mercury as a function of temperature.
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Caption: Experimental workflow for determining the solubility of nickel in mercury.
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General trend of increasing solubility with temperature. A break in the curve is observed around 498-520 K, 
indicating a change in the solid phase in equilibrium with the liquid.
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Caption: Logical relationship of nickel solubility in mercury as a function of temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. srdata.nist.gov [srdata.nist.gov]

2. srdata.nist.gov [srdata.nist.gov]

3. US3463119A - Nickel-mercury amalgam seal - Google Patents [patents.google.com]

4. Nickel- Determination by AAS | OIV [oiv.int]

5. redalyc.org [redalyc.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15452042?utm_src=pdf-body-img
https://www.benchchem.com/product/b15452042?utm_src=pdf-custom-synthesis
https://srdata.nist.gov/solubility/IUPAC/SDS-25/SDS-25-pages_317.pdf
https://srdata.nist.gov/solubility/IUPAC/SDS-29/SDS-29-pages_213.pdf
https://patents.google.com/patent/US3463119A/en
https://www.oiv.int/standards/international-oenological-codex/part-ii-analytical-and-control-techniques/analytical-and-control-techniques/nickel-determination-by-aas
https://www.redalyc.org/pdf/475/47521272004.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15452042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Gravimetric Estimation of Nickel (Theory) : Inorganic Chemistry Virtual Lab : Chemical
Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]

7. zchoiact.put.poznan.pl [zchoiact.put.poznan.pl]
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[https://www.benchchem.com/product/b15452042#mercury-and-nickel-solubility-in-each-
other]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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